Cas no 864410-31-1 ((1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol)

• Product Name: (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol
• CAS No: 864410-31-1
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5729853
• PubChem ID: 54793852
• Update Time: 2025-05-20

(1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 864410-31-1
• AKOS005289972
• F1907-3203
• [1-[(3-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol
• (1-((3-methylthiophen-2-yl)methyl)piperidin-3-yl)methanol
• (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol

• Inchi： 1S/C12H19NOS/c1-10-4-6-15-12(10)8-13-5-2-3-11(7-13)9-14/h4,6,11,14H,2-3,5,7-9H2,1H3
• InChI Key： YAVAYSSMCMOASS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CN1CCCC(CO)C1

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.7Ų

Additional information on (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol

Introduction to (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol (CAS No. 864410-31-1)

(1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol (CAS No. 864410-31-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol is composed of a piperidine ring linked to a thiophene moiety through a methyl group. The presence of the thiophene ring, which is a five-membered heterocyclic aromatic compound containing sulfur, imparts distinct chemical and biological properties to the molecule. The methanol group attached to the piperidine ring further enhances its solubility and reactivity, making it an attractive candidate for various pharmaceutical applications.

The synthesis of (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol involves several well-established organic chemistry techniques. One common approach is the reaction of 3-methylthiophene with an appropriate piperidine derivative in the presence of a suitable catalyst. This method allows for the controlled formation of the desired product with high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving overall efficiency.

In terms of biological activities, (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

One of the key areas of research involving (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol is its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in pain management therapies. The mechanism of action is believed to involve modulation of specific receptors and signaling pathways involved in pain perception.

Beyond its therapeutic applications, (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol has also been explored for its role in drug delivery systems. Its unique chemical structure allows it to be incorporated into various formulations, enhancing the bioavailability and efficacy of other active pharmaceutical ingredients (APIs). This property makes it a valuable component in the development of advanced drug delivery technologies.

Recent research has also focused on the safety profile of (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for clinical trials. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (1-((3-Methylthiophen-2-yl)methyl)piperidin-3-yl)methanol (CAS No. 864410-31-1) is a versatile compound with significant potential in various medical applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing therapeutic options for a range of diseases and conditions.